Cas no 2228562-39-6 (1-1-(1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2228562-39-6
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 5771076
• PubChem ID: 165618412
• Update Time: 2025-08-04

1-1-(1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[1-(1H-pyrazol-4-yl)cyclopropyl]cyclopropan-1-amine
• 2228562-39-6
• EN300-1813502
• 1-1-(1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine

• Inchi： 1S/C9H13N3/c10-9(3-4-9)8(1-2-8)7-5-11-12-6-7/h5-6H,1-4,10H2,(H,11,12)
• InChI Key： YFEPMOZRLAAZQA-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1(C2C=NNC=2)CC1

Computed Properties

• Exact Mass: 163.110947427g/mol
• Monoisotopic Mass: 163.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54.7Ų

Additional information on 1-1-(1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine

Comprehensive Overview of 1-1-(1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine (CAS No. 2228562-39-6)

The compound 1-1-(1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine (CAS No. 2228562-39-6) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its distinctive cyclopropyl and pyrazole moieties make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a bioactive scaffold, which could lead to the development of novel therapeutics targeting central nervous system (CNS) disorders, inflammatory diseases, and even cancer.

One of the key features of 1-1-(1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine is its rigid three-dimensional structure, which enhances its binding affinity to specific biological targets. This property is highly sought after in drug design, as it can improve selectivity and reduce off-target effects. Recent studies have explored its potential as a small molecule inhibitor for enzymes involved in neurodegenerative pathways, aligning with the growing interest in precision medicine and personalized therapeutics.

The synthesis of 1-1-(1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine involves advanced organic chemistry techniques, including cross-coupling reactions and cyclopropanation. These methods are widely discussed in academic circles, especially in the context of green chemistry and sustainable synthesis. As the pharmaceutical industry shifts toward environmentally friendly practices, the demand for efficient and scalable synthetic routes for compounds like this one has increased.

In addition to its pharmaceutical potential, 1-1-(1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine has also been investigated for its role in agrochemical research. Its unique structure could contribute to the development of next-generation crop protection agents, addressing global challenges such as food security and pesticide resistance. This dual applicability in human health and agriculture makes it a versatile compound with broad industrial relevance.

From a market perspective, the demand for specialized heterocyclic compounds like 1-1-(1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine is on the rise. Pharmaceutical companies and research institutions are actively seeking high-purity intermediates to accelerate their drug discovery programs. This trend is reflected in the increasing number of patent filings and scientific publications related to this compound, highlighting its growing importance in the life sciences sector.

For researchers and industry professionals, understanding the physicochemical properties of 1-1-(1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine is crucial. Its solubility, stability, and bioavailability are key factors that influence its suitability for various applications. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are commonly employed to characterize this compound and ensure its quality.

Looking ahead, the exploration of 1-1-(1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine is expected to expand into new areas, including material science and catalysis. Its unique structural attributes could inspire the design of functional materials with tailored properties, further broadening its industrial impact. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.